Cas no 5407-62-5 (1-(2-methylphenyl)butan-1-ol)

1-(2-Methylphenyl)butan-1-ol is a chiral secondary alcohol featuring a butyl chain substituted with a 2-methylphenyl group at the hydroxyl-bearing carbon. This compound is of interest in organic synthesis due to its potential as a building block for pharmaceuticals, fragrances, and specialty chemicals. The presence of the methyl group on the phenyl ring introduces steric and electronic effects that can influence reactivity and selectivity in subsequent transformations. Its structure allows for applications in asymmetric synthesis, particularly as an intermediate in the preparation of optically active compounds. The product is typically handled under standard laboratory conditions, with purity and stability being key considerations for synthetic utility.
1-(2-methylphenyl)butan-1-ol structure
1-(2-methylphenyl)butan-1-ol structure
Product Name:1-(2-methylphenyl)butan-1-ol
CAS No:5407-62-5
MF:C11H16O
MW:164.244143486023
MDL:MFCD11521116
CID:1589715
PubChem ID:221906
Update Time:2025-05-27

1-(2-methylphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methylphenyl)butan-1-ol
    • NSC7017
    • AC1L5AZY
    • SureCN539922
    • AC1Q772S
    • CTK4J9482
    • KST-1B6282
    • NSC-7017
    • AR-1B1044
    • NSC7017; AC1L5AZY; SureCN539922; AC1Q772S; CTK4J9482; KST-1B6282; NSC-7017; AR-1B1044;
    • 1-(2-Methylphenyl)-1-butanol
    • SCHEMBL539922
    • starbld0044170
    • AKOS010014709
    • DTXSID80278326
    • 5407-62-5
    • 1-(o-Tolyl)butan-1-ol
    • MDL: MFCD11521116
    • Inchi: 1S/C11H16O/c1-3-6-11(12)10-8-5-4-7-9(10)2/h4-5,7-8,11-12H,3,6H2,1-2H3
    • InChI Key: PGEQOXQUPFRJOV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1C)CCC

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.967
  • Boiling Point: 242.3°C at 760 mmHg
  • Flash Point: 107.8°C
  • Refractive Index: 1.517
  • PSA: 20.23
  • LogP: 2.82850

1-(2-methylphenyl)butan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB429306-1 g
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